3-Bromo-5,8-dichloroquinolin-4-amine

• CAS No.: 1210869-98-9
• Molecular Formula: C9H5BrCl2N2
• Molecular Weight: 291.957
• IUPAC Name: 3-bromo-5,8-dichloroquinolin-4-amine
• InChI: InChI=1S/C9H5BrCl2N2/c10-4-3-14-9-6(12)2-1-5(11)7(9)8(4)13/h1-3H,(H2,13,14)
• InChI Key: ZBVIVWSYDXTJFM-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1Cl)C(=C(C=N2)Br)N)Cl
• Synonyms: 4-Amino-3-bromo-5,8-dichloroquinoline

Description

3-Bromo-5,8-dichloroquinolin-4-amine is a halogenated quinoline derivative featuring a bromine atom at position 3, chlorine atoms at positions 5 and 8, and an amine group at position 2. The quinoline core provides a rigid planar structure, while the halogen substituents enhance electronic diversity, influencing reactivity, solubility, and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure Variations

Quinoline vs. Naphthyridine Derivatives

• 3-Bromo-5,6-dihydro-1,6-naphthyridin-5-one (CAS: 1260665-60-8): This naphthyridine analog replaces the quinoline core with a partially saturated naphthyridine system.
• Ethyl 4,6-dichloro-1,5-naphthyridine-3-carboxylate (CAS: 127094-57-9): The ester group at position 3 and dichloro substitution at positions 4 and 6 contrast with the amine and bromo/dichloro groups in the target compound. These differences may reduce nucleophilic reactivity at position 4 due to the electron-withdrawing ester group .

Quinoline vs. Benzopyranone Derivatives

• 3-Bromo-6,8-dichloro-4H-1-benzopyran-4-one (CAS: 263365-49-7): The benzopyranone core introduces a ketone oxygen, enhancing polarity and hydrogen-bonding capacity. Bromine and chlorine substituents at positions 3, 6, and 8 mirror the halogenation pattern of the target compound but lack the amine group, limiting its utility in amine-directed reactions .

Halogen Substitution Effects

Bromine vs. Chlorine Reactivity

• Bromine at position 3 in the target compound facilitates nucleophilic substitution reactions (e.g., Suzuki couplings) more readily than chlorine due to its lower electronegativity and weaker C–Br bond strength. This is exemplified in the Perkin rearrangement of 3-bromoquinoline derivatives to fused heterocycles .

Positional Isomerism

• 4-Chloroaniline derivatives (e.g., CAS: 106-47-8) demonstrate that chlorine at position 4 (para to the amine) enhances resonance stabilization of the aromatic system.

Data Table: Key Properties of 3-Bromo-5,8-dichloroquinolin-4-amine and Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Core Structure	Key Substituents	Notable Properties
3-Bromo-5,8-dichloroquinolin-4-amine	Not Provided	C₉H₅BrCl₂N₂	~305.42 g/mol	Quinoline	3-Br, 5,8-Cl, 4-NH₂	High halogen density, planar
3-Bromo-5,6-dihydro-1,6-naphthyridin-5-one	1260665-60-8	C₈H₆BrN₂O	241.05 g/mol	Naphthyridine	3-Br, partially saturated	Flexible core, reduced aromaticity
Ethyl 4,6-dichloro-1,5-naphthyridine-3-carboxylate	127094-57-9	C₁₁H₈Cl₂N₂O₂	295.10 g/mol	Naphthyridine	4,6-Cl, 3-COOEt	Ester group enhances lipophilicity
3-Bromo-6,8-dichloro-4H-1-benzopyran-4-one	263365-49-7	C₉H₃BrCl₂O₂	314.93 g/mol	Benzopyranone	3-Br, 6,8-Cl, 4-ketone	Polar, hydrogen-bond acceptor